Cas no 6318-93-0 (Benzyl-(9h-fluoren-9-yl)-dimethylazanium)

Benzyl-(9h-fluoren-9-yl)-dimethylazanium structure
6318-93-0 structure
Product Name:Benzyl-(9h-fluoren-9-yl)-dimethylazanium
CAS No:6318-93-0
MF:C22H22N
MW:300.416785717011
CID:959079
PubChem ID:410804
Update Time:2025-04-19

Benzyl-(9h-fluoren-9-yl)-dimethylazanium Chemical and Physical Properties

Names and Identifiers

    • Benzyl-(9h-fluoren-9-yl)-dimethylazanium
    • AC1L8ZXL
    • AG-G-33947
    • BENZYL-(9H-FLUOREN-9-YL)-DIMETHYL-AZANIUM
    • benzyl-fluoren-9-yl-dimethyl-ammonium, bromide
    • CTK5B8007
    • DTXSID60328499
    • 6318-93-0
    • Inchi: 1S/C22H22N/c1-23(2,16-17-10-4-3-5-11-17)22-20-14-8-6-12-18(20)19-13-7-9-15-21(19)22/h3-15,22H,16H2,1-2H3/q+1
    • InChI Key: RNQFHOHDEFQIND-UHFFFAOYSA-N
    • SMILES: [N+](C)(C)(CC1C=CC=CC=1)C1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 300.17536
  • Monoisotopic Mass: 379.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.7

Experimental Properties

  • PSA: 0
  • LogP: 2.03700
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